N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-3,5-dimethylbenzamide

• IUPAC Name: N-[1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C20H21FN2O2/c1-13-7-14(2)9-16(8-13)20(25)22-18-10-19(24)23(12-18)11-15-3-5-17(21)6-4-15/h3-9,18H,10-12H2,1-2H3,(H,22,25)
• InChI Key: UCQIYTGSRVNIFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2CC(=O)N(C2)CC3=CC=C(C=C3)F)C
• Molecular Formula: C20H21FN2O2
• Molecular Weight: 340.4 g/mol

Description

N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-3,5-dimethylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is also known as FLB-752 or simply as FLB. The purpose of

Mechanism of Action

FLB acts as a selective agonist for the sigma-1 receptor, which is a transmembrane protein that is primarily located in the endoplasmic reticulum of cells. Activation of the sigma-1 receptor has been shown to modulate a variety of ion channels and signaling pathways, leading to changes in cellular function. FLB has been shown to enhance the activity of sigma-1 receptors, leading to increased calcium signaling and the modulation of various downstream signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of FLB are complex and not fully understood. However, studies have shown that FLB can modulate a variety of cellular processes, including calcium signaling, protein folding, and intracellular trafficking. In addition, FLB has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of FLB is its high affinity and selectivity for the sigma-1 receptor, which makes it a useful tool for studying the function of this receptor in vitro and in vivo. In addition, FLB has been shown to have a low toxicity profile and is well-tolerated in animal models. However, one limitation of FLB is its relatively short half-life, which can make it difficult to use in certain experimental paradigms.

Future Directions

There are several potential future directions for research on FLB. One area of interest is the development of novel sigma-1 receptor agonists based on the structure of FLB, which could have improved pharmacological properties and therapeutic potential. In addition, further studies are needed to fully elucidate the biochemical and physiological effects of FLB, as well as its potential applications in the treatment of neurodegenerative diseases. Finally, the development of new experimental paradigms for studying the function of sigma-1 receptors in vivo could lead to a better understanding of the role of these receptors in normal physiology and disease.

Synthesis Methods

FLB can be synthesized using a multi-step process that involves the reaction of 3,5-dimethylbenzoic acid with 4-fluorobenzylamine, followed by the addition of pyrrolidine and the use of a coupling agent to form the final product. This method has been optimized to produce high yields of FLB with a high degree of purity.

Scientific Research Applications

FLB has been the subject of extensive research in the field of neuroscience due to its potential as a tool for studying the function of certain receptors in the brain. Specifically, FLB has been shown to bind with high affinity to the sigma-1 receptor, which has been implicated in a variety of physiological processes, including pain perception, memory, and mood regulation. FLB has been used in a number of studies to investigate the role of sigma-1 receptors in these processes, as well as to explore the potential therapeutic applications of sigma-1 receptor agonists.